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Compound of Interest

Compound Name: Pi-Methylimidazoleacetic acid

Cat. No.: B1237085 Get Quote

Essential Safety and Handling Plan for 1-
Methylimidazole-4-acetic acid
For Immediate Reference: This document outlines crucial safety protocols for handling 1-

Methylimidazole-4-acetic acid hydrochloride.

For the purpose of providing accurate safety information, this guide pertains to 1-

Methylimidazole-4-acetic acid hydrochloride (CAS Number: 35454-39-8), a common derivative.

[1] The chemical name "Pi-Methylimidazoleacetic acid" is not a standard scientific identifier

and may be a synonym or a typographical error. Researchers should always verify the specific

identity and associated Safety Data Sheet (SDS) of their material before handling.

This substance is classified as causing skin irritation, serious eye irritation, and potential

respiratory irritation.[1] Adherence to the following personal protective equipment (PPE) and

handling protocols is mandatory to ensure personnel safety and operational integrity.
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Hazard Class GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation[1]

Eye Irritation 2A
H319: Causes serious eye

irritation[1]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE) Protocol
All personnel handling 1-Methylimidazole-4-acetic acid must use the following PPE. This

equipment is essential to prevent dermal, ocular, and respiratory exposure.

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[2]

Protects against splashes that

can cause serious eye

irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents direct skin contact

which can cause irritation.[3]

Body Protection
Laboratory coat or chemical-

resistant apron/coveralls.

Protects skin on arms and

body from accidental contact.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3][4]

Minimizes the risk of inhaling

dust or aerosols, which may

cause respiratory irritation.[1]

Operational Handling and Storage Plan
Engineering Controls:

Ventilation: Always handle this chemical in a well-ventilated area. A certified chemical fume

hood is required for procedures that may generate dust or aerosols.[3][4]
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Eye Wash and Safety Shower: Ensure that an operational eye wash station and safety

shower are immediately accessible in the work area.[5]

Procedural Guidance:

Preparation: Before handling, ensure all required PPE is correctly worn. Read and

understand the Safety Data Sheet (SDS).

Handling: Avoid direct contact with the substance. Do not breathe in dust or fumes.[1]

Prevent dust from accumulating, as fine dust can pose an explosion hazard.[3]

After Handling: Wash hands thoroughly with soap and water after the procedure is complete

and before leaving the laboratory.[3] Remove and properly store or dispose of contaminated

clothing.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated location.[6]

Keep away from incompatible materials such as strong oxidizing agents.[7]

Spill and Disposal Plan
Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, mechanically take up the material (e.g., sweep or vacuum) and

place it into a suitable, labeled container for disposal.[3] Avoid generating dust.

Decontaminate: Clean the spill area thoroughly.

PPE: Wear full PPE, including respiratory protection, during the entire cleanup process.[8]

Disposal Protocol:

Waste Characterization: All waste must be treated as hazardous.
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Containerization: Dispose of the chemical and any contaminated materials (e.g., gloves,

wipes) in a designated, properly labeled hazardous waste container.[7]

Regulatory Compliance: Ultimate disposal must adhere to all local, state, and federal

environmental regulations.[9] Do not allow the product to enter drains or waterways.[1][8]

Visual Workflow for Safe Chemical Handling
The following diagram outlines the critical step-by-step process for safely handling 1-

Methylimidazole-4-acetic acid, from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemos.de/import/data/msds/GB_en/616-47-7-A0017538-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylimidazoleacetic-acid
https://cdn.caymanchem.com/cdn/msds/18815m.pdf
https://www.carlroth.com/medias/SDB-N353-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzODA5MDZ8YXBwbGljYXRpb24vcGRmfGFERXlMMmd6Wmk4NU1UYzJORFkzT0RrNE16azRMMU5FUWw5T016VXpYMGRDWDBWT0xuQmtaZ3w1MDQwNWE5MWM5N2M5NjY5MjViOGIzZTIyYjk2ZWI2ODg5YTE2N2I5YzQ3ZTcwZTdiZWVhMzc3NTY0YWQxM2Zi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation
- Review SDS

- Don PPE (Goggles, Gloves, Lab Coat)

2. Handling
- Use Chemical Fume Hood

- Avoid Dust/Aerosol Generation

3. Post-Handling
- Wash Hands Thoroughly

- Decontaminate Work Area

No Incidents

Spill Occurs

Incident

4. Waste Disposal
- Collect in Labeled Hazardous

  Waste Container

Spill Response Protocol
- Evacuate & Ventilate
- Contain & Clean Up

Area Secured

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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